Cas no 866154-28-1 ([(2,6-difluorophenyl)sulfamoyl]dimethylamine)

• Product Name: [(2,6-difluorophenyl)sulfamoyl]dimethylamine
• CAS No: 866154-28-1
• MF: C₈H₁₀F₂N₂O₂S
• MW: 236.239007472992
• MDL: MFCD05669597
• CID: 5225161
• Update Time: 2026-03-07

[(2,6-difluorophenyl)sulfamoyl]dimethylamine Chemical and Physical Properties

Names and Identifiers

• [(2,6-difluorophenyl)sulfamoyl]dimethylamine
• Sulfamide, N'-(2,6-difluorophenyl)-N,N-dimethyl-

• MDL： MFCD05669597
• Inchi： 1S/C8H10F2N2O2S/c1-12(2)15(13,14)11-8-6(9)4-3-5-7(8)10/h3-5,11H,1-2H3
• InChI Key： BTPGOFHXVHPIQL-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NC1=C(F)C=CC=C1F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on [(2,6-difluorophenyl)sulfamoyl]dimethylamine

Compound CAS No. 866154-28-1: [(2,6-Difluorophenyl)sulfamoyl]dimethylamine

The compound with CAS No. 866154-28-1, commonly referred to as [(2,6-difluorophenyl)sulfamoyl]dimethylamine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, particularly in the synthesis of high-performance polymers and as a precursor for specialty chemicals.

The molecular structure of [(2,6-difluorophenyl)sulfamoyl]dimethylamine consists of a fluorinated aromatic ring attached to a sulfonamide group, which is further connected to a dimethylamine moiety. This combination of functional groups imparts the compound with versatile chemical reactivity and physical properties. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring enhances the molecule's stability and electronic characteristics, making it suitable for applications in electronics and optoelectronics.

Recent research has focused on the synthesis and characterization of this compound. For instance, a study published in 2023 explored its use as a building block for constructing advanced polymeric materials with tailored mechanical and thermal properties. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, has been extensively documented. These reactions enable the formation of complex molecular architectures that are highly sought after in the development of functional materials.

In addition to its role in materials science, [(2,6-difluorophenyl)sulfamoyl]dimethylamine has shown promise in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. Researchers have investigated its potential as a lead compound for anti-inflammatory agents and have reported encouraging results in preclinical studies.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the reaction of 2,6-difluorophenyl sulfonamide with dimethylamine derivatives under specific catalytic conditions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The application of [(2,6-difluorophenyl)sulfamoyl]dimethylamine extends beyond traditional chemical industries. Its use in electronic materials has been explored due to its ability to form self-assembled monolayers (SAMs) with exceptional stability and conductivity. These SAMs are being considered for use in next-generation electronic devices, such as flexible displays and wearable sensors.

In conclusion, CAS No. 866154-28-1 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.